Cas no 2098115-72-9 (3-(4-Methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-amine)

• Product Name: 3-(4-Methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-amine
• CAS No: 2098115-72-9
• MF: C₁₀H₁₉F₃N₂O
• MW: 240.265873193741
• CID: 5726472
• PubChem ID: 121203326
• Update Time: 2025-06-13

3-(4-Methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2098115-72-9
• F1907-7206
• AKOS026711569
• 3-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-amine
• 3-(4-Methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-amine

• Inchi： 1S/C10H19F3N2O/c1-16-9(10(11,12)13)3-7-15(8-4-9)6-2-5-14/h2-8,14H2,1H3
• InChI Key： QZVACZSMLNRRCB-UHFFFAOYSA-N
• SMILES： FC(C1(CCN(CCCN)CC1)OC)(F)F

Computed Properties

• Exact Mass: 240.14494772g/mol
• Monoisotopic Mass: 240.14494772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.5Ų

Additional information on 3-(4-Methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-amine

Introduction to 3-(4-Methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-amine and Its Significance in Modern Chemical Biology

3-(4-Methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-amine, a compound with the CAS number 2098115-72-9, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The presence of both 4-methoxy and trifluoromethyl substituents in its piperidine ring confers unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 3-(4-Methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-amine is particularly noteworthy for its versatility. The piperidine ring, a common pharmacophore in medicinal chemistry, is known for its ability to enhance metabolic stability and oral bioavailability. The introduction of a trifluoromethyl group further modulates the physicochemical properties of the molecule, including lipophilicity and binding affinity. These features are critical for optimizing drug-like characteristics, ensuring that the compound can effectively interact with biological targets while maintaining pharmacokinetic favorability.

In recent years, there has been a surge in research focusing on the development of small molecules that modulate neurotransmitter systems. Piperidine derivatives have been extensively explored for their potential in treating neurological disorders, such as depression, anxiety, and Parkinson's disease. The compound 3-(4-Methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-amine, with its unique substitution pattern, has emerged as a promising candidate for further investigation. Its ability to interact with various neurotransmitter receptors has been hypothesized to make it a versatile tool in the development of next-generation therapeutics.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The incorporation of fluorine atoms into drug candidates often leads to improved pharmacological properties, including enhanced binding affinity and metabolic stability. The trifluoromethyl group in 3-(4-Methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-amine is particularly significant, as it has been shown to increase the metabolic resistance of molecules against cytochrome P450 enzymes. This characteristic is crucial for extending the half-life of drugs and improving their therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high accuracy. Virtual screening techniques have been employed to identify potential hits from large compound libraries, including derivatives of 3-(4-Methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-amine. These studies have revealed promising interactions with targets such as serotonin receptors (5-HT1A, 5-HT2A), dopamine receptors (D2), and norepinephrine reuptake transporters (NET). Such findings underscore the compound's potential as a lead molecule for drug discovery programs targeting central nervous system disorders.

The synthesis of 3-(4-Methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-amine presents an interesting challenge due to its complex structure. Multi-step synthetic routes have been developed to construct the piperidine core while introducing the necessary substituents in high yield and purity. Advances in catalytic methods have also facilitated the introduction of fluorine atoms into the molecule, enabling more efficient synthetic strategies. These developments are essential for scaling up production and making the compound more accessible for further preclinical and clinical investigations.

The pharmacological profile of 3-(4-Methoxy-4-(trifluoromethyl)piperidin-1-y l)propan -1 -amine is still under active investigation. Preclinical studies have begun to explore its effects on various biological pathways, providing insights into its potential therapeutic applications. Initial findings suggest that this compound may exhibit anxiolytic and antidepressant properties, making it a candidate for treating mood disorders. Additionally, its interaction with dopamine receptors has raised interest in its potential role in managing motor symptoms associated with neurodegenerative diseases.

The future direction of research on 3-(4-Methoxy -4 - (trifluoromethyl)piperidin -1 - yl)propan -1 -amine will likely focus on optimizing its pharmacological properties through structure-based drug design. By leveraging computational modeling and experimental data, researchers aim to refine the molecular structure to enhance potency, selectivity, and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits for patients.

In conclusion, 3-(4-Methoxy -4 - (trifluoromethyl)piperidin -1 - yl)propan -1 -amine represents a significant advancement in chemical biology with its unique structural features and promising pharmacological properties. Its investigation holds great potential for developing novel treatments for neurological disorders and other diseases. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a vital role in shaping the future of drug discovery and development.